4-methyl-4-p-tolyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine

• IUPAC Name: 4-methyl-4-(4-methylphenyl)-1,5,6,7-tetrahydroimidazo[4,5-c]pyridine
• InChI: InChI=1S/C14H17N3/c1-10-3-5-11(6-4-10)14(2)13-12(7-8-17-14)15-9-16-13/h3-6,9,17H,7-8H2,1-2H3,(H,15,16)
• InChI Key: NHQPRGUGLSNRBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(C3=C(CCN2)NC=N3)C
• Molecular Formula: C14H17N3
• Molecular Weight: 227.30 g/mol
• CAS No.: 1195901-99-5

Description

The compound “4-methyl-4-p-tolyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine” is a chemical substance with the CAS Number: 1195901-99-5. It has a molecular weight of 227.31 and its IUPAC name is 4-methyl-4-(4-methylphenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H17N3/c1-10-3-5-11(6-4-10)14(2)13-12(7-8-17-14)15-9-16-13/h3-6,9,17H,7-8H2,1-2H3,(H,15,16). This code provides a unique representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 227.31. Other physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

Molecular Structure Analysis

The study of the molecular structures, vibrational energy levels, and potential energy distribution of methyl-derivatives of imidazo[4,5-c]pyridine, including 4-methyl-imidazo[4,5-c]pyridine (4MIPc), reveals their orthorhombic and triclinic crystalline structures. These compounds exhibit characteristic planar conformations and N–H⋯N hydrogen bonds, crucial for their structural and functional properties, as determined through quantum chemical calculations and experimental methods like X-ray diffraction (XRD), IR, and Raman studies (Dymińska et al., 2011).

Synthetic Methodology Development

Research into the synthesis of imidazo[1,2-a]pyridines, closely related to the chemical structure , highlights innovative methodologies, including "water-mediated" hydroamination and silver-catalyzed aminooxygenation, to produce imidazo[1,2-a]pyridine derivatives. These processes facilitate the synthesis of compounds without the need for deliberate addition of catalysts, leading to the efficient production of methylimidazo[1,2-a]pyridines and other derivatives (Mohan et al., 2013).

Therapeutic Agent Development

The imidazo[1,2-a]pyridine scaffold, similar to the one being queried, is identified as a "drug prejudice" scaffold due to its broad range of applications in medicinal chemistry. It exhibits potential as anticancer, antimicrobial, antiviral, and other therapeutic agents. This scaffold's versatility in structural modifications to discover and develop novel therapeutic agents is highlighted, emphasizing its significance in the synthesis of potential drug-like chemical libraries for biological screening (Deep et al., 2016).

Photophysical Investigation

Studies on the imidazo[1,5-a]pyridine scaffold, related to the compound , explore its use in developing emissive compounds for applications such as sensors and optoelectronics. The scaffold's compact shape and photophysical properties make it a suitable candidate for cell membrane probes, enabling the study of membrane dynamics, hydration, and fluidity, which are critical for monitoring cellular health and biochemical pathways (Renno et al., 2022).